Sumikagel
Description
Sumikagel refers to a class of polyacrylamide (PAM)-based polymers, specifically copolymers of acrylamide and sodium acrylate. These compounds are widely utilized as water-absorbing agents, flocculants, and stabilizers in industrial and biochemical applications. For example, Sumikagel N-100 is a crosslinked sodium polyacrylate known for its high water-absorption capacity, making it effective in protein concentration and purification workflows . Its structure allows it to form hydrogels, which retain large volumes of water while maintaining mechanical stability. Sumikagel variants are also employed in wastewater treatment, pharmaceuticals, and agriculture due to their biocompatibility and tunable physicochemical properties .
Properties
CAS No. |
75497-68-6 |
|---|---|
Molecular Formula |
C5H8O3 |
Molecular Weight |
116.11 g/mol |
IUPAC Name |
ethenol;prop-2-enoic acid |
InChI |
InChI=1S/C3H4O2.C2H4O/c1-2-3(4)5;1-2-3/h2H,1H2,(H,4,5);2-3H,1H2 |
InChI Key |
NPERTKSDHFSDLC-UHFFFAOYSA-N |
SMILES |
C=CC(=O)O.C=CO |
Canonical SMILES |
C=CC(=O)O.C=CO |
Other CAS No. |
75497-68-6 |
Synonyms |
N 1010 N-1010 Sumikagel |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Sumikagel belongs to the broader category of polyacrylamides (PAMs), which are classified based on their ionic charge (anionic, cationic, non-ionic) and molecular architecture. Below is a detailed comparison with structurally and functionally analogous compounds:
Structural and Functional Analogues
Performance Metrics
- Water Absorption : Sumikagel N-100 outperforms Reten 423 and Magnafloc 156 in water retention, with absorption capacities exceeding 500 g/g compared to <100 g/g for standard PAMs .
- Charge Density : Cationic variants like Magnafloc 156 excel in binding negatively charged particles (e.g., clays), while anionic Sumikagel is optimal for cationic contaminants .
- Thermal Stability: Polyplus™ and Sumikagel retain functionality up to 80°C, whereas non-ionic Kayafloc A 275 degrades above 60°C .
Research Findings
- A 2021 study highlighted Sumikagel’s superior performance in protein purification over traditional dextran-based gels, achieving 95% recovery rates for periplasmic proteins in E. coli extracts .
- In wastewater treatment, Reten 423 reduced turbidity by 90% in mining effluents, but Sumikagel demonstrated better cost-efficiency in large-scale applications due to lower dosage requirements .
- Comparative toxicity studies show cationic PAMs (e.g., Magnafloc 156) pose higher ecotoxicity risks than anionic Sumikagel, limiting their use in environmental applications .
Critical Analysis of Limitations
- Sumikagel: Limited effectiveness in high-salinity environments due to reduced swelling capacity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
